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Compound of Interest

Compound Name: 3-Methoxyphenylacetyl chloride

CAS No.: 6834-42-0

Cat. No.: B1585651

Get Quote

This guide provides a comprehensive technical overview of 2-(3-Methoxyphenyl)acetyl chloride

(CAS No. 6834-42-0), a key intermediate in pharmaceutical and fine chemical synthesis. It is

intended for researchers, chemists, and professionals in drug development, offering insights

into its chemical properties, synthesis, applications, and safety protocols.

Chemical Identity and Properties
The unequivocally correct IUPAC name for this compound is 2-(3-methoxyphenyl)acetyl

chloride. It is also commonly referred to as 3-methoxyphenylacetyl chloride.

This compound is a liquid at room temperature, appearing colorless to light brown.[1] It is

sensitive to moisture and will react with water.[1][2] Key physicochemical properties are

summarized in the table below for quick reference.
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Property Value Source

CAS Number 6834-42-0 [3]

Molecular Formula C9H9ClO2 [3][4]

Molecular Weight 184.62 g/mol [3]

Boiling Point 120 °C at 2 mmHg [5]

Density 1.184 g/mL at 25 °C [5]

Refractive Index n20/D 1.5392 [5]

Synthesis of 2-(3-Methoxyphenyl)acetyl Chloride
The most prevalent and industrially scalable method for the synthesis of 2-(3-

methoxyphenyl)acetyl chloride is the chlorination of its corresponding carboxylic acid, 2-(3-

methoxyphenyl)acetic acid. Thionyl chloride (SOCl2) is the reagent of choice for this

transformation due to the clean reaction byproducts (SO2 and HCl), which are gaseous and

easily removed.[6]

Synthesis of the Precursor: 2-(3-Methoxyphenyl)acetic
Acid
The precursor, 2-(3-methoxyphenyl)acetic acid, can be synthesized through various routes. A

common laboratory-scale preparation involves the hydrolysis of 3-methoxybenzyl cyanide.[7]

A detailed protocol for a related compound, 2-(3-bromo-4-methoxyphenyl)acetic acid, involves

the regioselective bromination of 4-methoxyphenylacetic acid using bromine in acetic acid,

yielding the product in high purity after recrystallization.[8] While not the exact precursor, this

illustrates a common synthetic strategy for substituted phenylacetic acids.

Conversion to the Acyl Chloride: A Step-by-Step
Protocol
The conversion of 2-(3-methoxyphenyl)acetic acid to the acyl chloride is a standard procedure

in organic synthesis. The following is a generalized, yet robust, protocol:
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Materials:

2-(3-methoxyphenyl)acetic acid

Thionyl chloride (SOCl2)

Anhydrous dichloromethane (DCM) or another inert solvent

Dry glassware under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 2-(3-methoxyphenyl)acetic acid in anhydrous DCM.

Slowly add thionyl chloride (typically 1.5 to 2 equivalents) to the stirred solution at room

temperature. The addition should be done cautiously as the reaction can be exothermic and

produce gaseous byproducts.

After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours,

or until the evolution of gas ceases.

Monitor the reaction progress by thin-layer chromatography (TLC) or by quenching a small

aliquot with methanol and analyzing the resulting methyl ester by gas chromatography-mass

spectrometry (GC-MS).

Once the reaction is complete, carefully remove the excess thionyl chloride and solvent

under reduced pressure using a rotary evaporator. It is crucial to use a trap to capture the

corrosive byproducts.

The crude 2-(3-methoxyphenyl)acetyl chloride can often be used directly in the next step. If

higher purity is required, distillation under reduced pressure is the preferred method of

purification.

Mechanistic Insights
The reaction between a carboxylic acid and thionyl chloride proceeds through a nucleophilic

acyl substitution mechanism.[9] The hydroxyl group of the carboxylic acid is converted into a
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chlorosulfite intermediate, which is a much better leaving group.[9][10] A subsequent

nucleophilic attack by the chloride ion on the carbonyl carbon leads to the formation of the acyl

chloride and the release of sulfur dioxide and hydrogen chloride as gaseous byproducts.[6][9]

[11]

Synthesis Workflow

2-(3-Methoxyphenyl)acetic acid

Chlorination in Inert Solvent

Thionyl Chloride (SOCl2)

2-(3-Methoxyphenyl)acetyl chloride Distillation under Reduced Pressure

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2-(3-methoxyphenyl)acetyl chloride.

Applications in Drug Development and Chemical
Synthesis
2-(3-Methoxyphenyl)acetyl chloride is a versatile building block in organic synthesis, primarily

due to the reactivity of the acyl chloride functional group. It is a precursor for the synthesis of

various amides, esters, and ketones.

Its utility is particularly noted in the preparation of benzothiadiazine derivatives, which have

been investigated as potential kynurenine aminotransferase (KAT) inhibitors.[12] KATs are

enzymes involved in the kynurenine pathway, which is implicated in neurological disorders.

Spectroscopic Characterization
Confirmation of the identity and purity of 2-(3-methoxyphenyl)acetyl chloride is typically

achieved through a combination of spectroscopic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for

structural elucidation. The ¹³C NMR spectrum is available for reference.[13]

Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption

band for the C=O stretch of the acyl chloride, typically in the region of 1780-1815 cm⁻¹.[14]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule, further confirming its identity.[15]

Safety and Handling
2-(3-methoxyphenyl)acetyl chloride is a corrosive substance that causes severe skin burns and

eye damage.[2][16] It may also cause respiratory irritation.[2][16] It is also a lachrymator,

meaning it can cause tearing.[2][16]

Handling Precautions:

Always handle this compound in a well-ventilated fume hood.[2][17]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2][17]

Avoid breathing vapors or mists.[2][17]

Keep away from moisture and incompatible materials such as bases, strong oxidizing

agents, alcohols, and amines.[17]

First Aid Measures:

In case of skin contact: Immediately flush with plenty of water for at least 15 minutes while

removing contaminated clothing.[17] Seek immediate medical attention.[17]

In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes.[17] Seek immediate medical attention.[17]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[16] Seek

immediate medical attention.[16]
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If swallowed: Do NOT induce vomiting.[17] Rinse mouth with water and seek immediate

medical attention.[2]

Safety Precautions

Handle in Fume Hood

Wear Gloves, Goggles, Lab Coat

Avoid Inhalation and Contact

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Key safety and handling precautions for 2-(3-methoxyphenyl)acetyl chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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